Cas no 1361465-15-7 (4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid)

• Product Name: 4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid
• CAS No: 1361465-15-7
• MF: C₉H₉F₃N₂O₃
• MW: 250.174572706223
• CID: 4931749
• Update Time: 2025-06-11

4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid

• Inchi： 1S/C9H9F3N2O3/c1-4-3-14-7(17-9(10,11)12)6(8(15)16)5(4)2-13/h3H,2,13H2,1H3,(H,15,16)
• InChI Key： AEVXEDPVTQOAAB-UHFFFAOYSA-N
• SMILES： FC(OC1C(C(=O)O)=C(CN)C(C)=CN=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• XLogP3: -1.2
• Topological Polar Surface Area: 85.4

Additional information on 4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid

4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1361465-15-7): A Comprehensive Overview

In the realm of pharmaceutical and agrochemical research, 4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1361465-15-7) has emerged as a compound of significant interest. This pyridine derivative, characterized by its unique trifluoromethoxy and aminomethyl functional groups, is increasingly studied for its potential applications in drug discovery and material science. Its molecular structure, combining a pyridine core with trifluoromethoxy and aminomethyl substituents, offers versatile reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS No. 1361465-15-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its potential role in developing small-molecule inhibitors and bioactive agents, especially in targeting enzymes or receptors associated with metabolic disorders. The trifluoromethoxy group, known for enhancing lipophilicity and metabolic stability, is a key feature driving its utility in medicinal chemistry.

Recent trends in AI-driven drug discovery and computational chemistry have further spotlighted compounds like 4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid. Machine learning models often highlight such structures for their balanced physicochemical properties, including solubility and permeability. This aligns with the industry's focus on fragment-based drug design (FBDD), where small, functionalized molecules serve as building blocks for larger therapeutics.

From a synthetic perspective, the compound's carboxylic acid moiety allows for straightforward derivatization, enabling the creation of amides, esters, and other derivatives. This flexibility is critical for optimizing structure-activity relationships (SAR) in drug candidates. Additionally, the aminomethyl group provides a handle for further functionalization, such as conjugation with targeting ligands or fluorescent probes for diagnostic applications.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are exploring sustainable synthetic routes to minimize waste and energy consumption, addressing the broader demand for eco-friendly chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In summary, 4-(Aminomethyl)-5-methyl-2-(trifluoromethoxy)pyridine-3-carboxylic acid (CAS No. 1361465-15-7) represents a multifaceted tool in modern chemistry. Its applications span drug development, materials science, and beyond, driven by its modular structure and compatibility with cutting-edge technologies like AI-assisted molecular design. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainability.